Cas no 388623-23-2 (Cyclopropanecarboxylicacid, 3-(cyanomethyl)-2,2-dimethyl-)
388623-23-2 structure
Product Name:Cyclopropanecarboxylicacid, 3-(cyanomethyl)-2,2-dimethyl-
CAS No:388623-23-2
MF:C8H11NO2
MW:153.178442239761
CID:298914
PubChem ID:3765616
Update Time:2025-04-19
Cyclopropanecarboxylicacid, 3-(cyanomethyl)-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- Cyclopropanecarboxylicacid, 3-(cyanomethyl)-2,2-dimethyl-
- Cyclopropanecarboxylic acid, 3-(cyanomethyl)-2,2-dimethyl- (9CI)
- 3-(cyanomethyl)-2,2-dimethylcyclopropane-1-carboxylic acid
- 388623-23-2
- DTXSID00396112
-
- Inchi: 1S/C8H11NO2/c1-8(2)5(3-4-9)6(8)7(10)11/h5-6H,3H2,1-2H3,(H,10,11)
- InChI Key: GJFKJJHIMUUNAV-UHFFFAOYSA-N
- SMILES: OC(C1C(CC#N)C1(C)C)=O
Computed Properties
- Exact Mass: 153.07903
- Monoisotopic Mass: 153.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 61.1Ų
Experimental Properties
- PSA: 61.09
Cyclopropanecarboxylicacid, 3-(cyanomethyl)-2,2-dimethyl- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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